Cas no 108046-16-8 (4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride)

• Product Name: 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride
• CAS No: 108046-16-8
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• MDL: MFCD03791250
• CID: 177166
• PubChem ID: 390202
• Update Time: 2025-07-23

4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[b]thiophen-6-one,4-amino-4,5-dihydro-, hydrochloride (1:1)
• 4-Amino-4,5-dihydro-6H-cyclopenta[b]thiophen-6-one hydrochloride
• (4R)-6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-aminium
• (4S)-6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-aminium
• 6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-aminium chloride
• 4-amino-4,5-dihydro-6h-cyclopenta[b]thiophen-6-one hydrochloride, AldrichCPR
• NSC687361
• 108046-16-8
• 4-Amino-4H-cyclopenta[b]thiophen-6(5H)-onehydrochloride
• MFCD03791250
• FT-0680747
• J-514376
• 4-amino-4,5-dihydrocyclopenta[b]thiophen-6-one;hydrochloride
• NSC-687361
• 9T-0060
• CS-0335468
• F87691
• AKOS005071334
• 4-Amino-4H-cyclopenta[b]thiophen-6(5H)-one hydrochloride
• 4-amino-4H,5H,6H-cyclopenta[b]thiophen-6-one hydrochloride
• CHEMBL1964712
• 4-amino-4H,5H-cyclopenta[b]thiophen-6-one hydrochloride
• 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride

• MDL： MFCD03791250
• Inchi： 1S/C7H7NOS.ClH/c8-5-3-6(9)7-4(5)1-2-10-7;/h1-2,5H,3,8H2;1H
• InChI Key： VLJFWONKQWZPGU-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1C(CC2N)=O

Computed Properties

• Exact Mass: 189.00200
• Monoisotopic Mass: 189.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: g/cm3
• Melting Point: 225°
• Boiling Point: 269.6°Cat760mmHg
• Flash Point: 116.8°C
• PSA: 71.33000
• LogP: 2.83660

4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride

Introduction to 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride (CAS No. 108046-16-8) and Its Recent Applications in Chemical Biology

The compound 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride (CAS No. 108046-16-8) represents a fascinating molecule with significant potential in the field of chemical biology. Its unique structural framework, featuring a cyclopentabthiophene core substituted with an amino group, has garnered attention for its versatile applications in drug discovery and molecular recognition. This introduction delves into the compound's chemical properties, its role in contemporary research, and its implications for future therapeutic development.

At the heart of this compound lies a meticulously designed heterocyclic system that combines the rigidity of a bicyclic structure with the flexibility of functionalizable side chains. The cyclopentabthiophene moiety is a privileged scaffold in medicinal chemistry, known for its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of an amino group further enhances its reactivity, allowing for diverse derivatization strategies that can fine-tune its pharmacological profile.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride, making it more accessible for academic and industrial research. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the complex framework of this compound. These synthetic methodologies not only improve yield but also allow for the introduction of structural analogs, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

In the realm of chemical biology, 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride has been explored as a potential modulator of various biological processes. One notable area of interest is its interaction with kinases, a family of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on specific kinase isoforms by binding to their active sites or allosteric pockets. This capability makes it a promising candidate for developing kinase inhibitors with improved selectivity and reduced toxicity.

Moreover, the amino group in the molecule provides a handle for further functionalization, enabling the attachment of pharmacophores that can enhance binding affinity or alter metabolic stability. This versatility has been leveraged in designing probes for studying protein-protein interactions (PPIs) and post-translational modifications (PTMs). For instance, fluorescent derivatives of this compound have been used to visualize protein targets in living cells, providing insights into dynamic cellular processes at the molecular level.

Another emerging application of 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride is in the development of chiral auxiliaries and ligands for asymmetric synthesis. The rigid bicyclic core serves as an excellent platform for introducing stereogenic centers, which are crucial for creating enantiomerically pure compounds with enhanced biological activity. Researchers have utilized this compound to develop novel catalysts that facilitate enantioselective transformations, contributing to the growing field of green chemistry and sustainable drug synthesis.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for biological assays and pharmaceutical formulations. This property is particularly valuable when studying drug transport mechanisms or when designing prodrugs that require controlled release profiles. Additionally, the stability imparted by the hydrochloride salt ensures that the compound remains viable during storage and transportation, reducing degradation losses.

Recent computational studies have also highlighted the potential of 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride as a scaffold for developing antiviral agents. By leveraging molecular docking simulations and quantum mechanical calculations, researchers have identified key interactions between this compound and viral proteases or polymerases. These findings suggest that structural modifications could lead to potent inhibitors capable of disrupting viral replication cycles without affecting host enzymes.

The future prospects of 4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride are vast and multifaceted. As our understanding of biological systems continues to evolve, new applications are likely to emerge that capitalize on its unique structural features. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,4-Amino-4,5-dihydro-6H-cyclopentabthiophen-6-one Hydrochloride (CAS No. 108046-16-8) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its versatility as a scaffold for drug discovery underscores its importance in modern medicinal chemistry. As research progresses，this compound will undoubtedly continue to inspire innovative approaches to therapeutic development，offering hope for novel treatments across a spectrum of diseases.